Cas no 1415316-07-2 (Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1))

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) is a sodium salt derivative of sulfinobenzoic acid methyl ester, characterized by its sulfino (–SO₂H) and ester (–COOCH₃) functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of sulfonamide derivatives or other sulfinyl-containing compounds. The sodium salt form enhances solubility in polar solvents, facilitating its use in aqueous or mixed-solvent reaction systems. Its structural features may also lend utility in coordination chemistry or as a ligand precursor. Careful handling is advised due to potential reactivity of the sulfino group.

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) structure

1415316-07-2 structure

Product Name:Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1)

CAS No:1415316-07-2

MF:C₈H₉NaO₄S

MW:224.20943236351

CID:6543246

Update Time:2025-11-01

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1)
- Inchi： 1S/C8H8O4S.Na.H/c1-12-8(9)6-3-2-4-7(5-6)13(10)11;;/h2-5H,1H3,(H,10,11);;
- InChI Key： SRIBZOOEKWAXHJ-UHFFFAOYSA-N
- SMILES： C(C1C=CC=C(S(O)=O)C=1)(=O)OC.[NaH]

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-722452-1.0g	sodium 3-(methoxycarbonyl)benzene-1-sulfinate	1415316-07-2		1g	$0.0	2023-06-07

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) Related Literature

1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
4. Evolved polymerases facilitate selection of fully 2′-OMe-modified aptamers†

Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

Additional information on Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1)

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1): An Overview of a Promising Compound in Pharmaceutical Research

Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) (CAS No. 1415316-07-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of benzoic acid derivatives and is characterized by its sulfino and methyl ester functionalities, which contribute to its distinct properties and biological activities.

The sulfino group in the compound plays a crucial role in its reactivity and stability, making it an attractive candidate for various medicinal chemistry applications. The methyl ester functionality further enhances the compound's solubility and bioavailability, which are essential factors for drug development. The sodium salt form of the compound ensures improved water solubility, facilitating its use in aqueous solutions and formulations.

Recent studies have highlighted the potential of Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) in treating various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) has demonstrated significant antioxidant activity. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various chronic diseases including cardiovascular disease and neurodegenerative disorders. Preclinical studies have shown that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

In addition to its anti-inflammatory and antioxidant properties, Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is a highly desirable property for anticancer drugs, as it minimizes side effects associated with traditional chemotherapy.

The pharmacokinetic profile of Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) has been extensively studied to understand its behavior in biological systems. Research has shown that the compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily by the liver and excreted via the kidneys. The half-life of the compound is relatively short, which may require multiple dosing regimens for sustained therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with minimal adverse effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, Benzoic acid, 3-sulfino-, 1-methyl ester, sodium salt (1:1) (CAS No. 1415316-07-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory, antioxidant, and anticancer properties, making it a valuable candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in pharmaceutical science.